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Compound of Interest

Compound Name: PHPS1 sodium

Cat. No.: B10825793

Get Quote

For Immediate Release

This document provides a comprehensive technical overview of PHPS1 sodium salt, a

selective inhibitor of the protein tyrosine phosphatase Shp2 (PTPN11). This guide is intended

for researchers, scientists, and drug development professionals interested in the chemical

properties, biological activity, and experimental applications of this compound.

Chemical Properties
PHPS1 sodium salt is a potent and cell-permeable inhibitor of Shp2.[1][2] Its chemical and

physical properties are summarized below.
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Property Value Reference

CAS Number 1177131-02-0 [3]

Alternate CAS Number (Free

Acid)
314291-83-3 [4][5]

Molecular Formula C₂₁H₁₄N₅NaO₆S

Molecular Weight 487.42 g/mol

Appearance Red to brown solid

Solubility
Soluble in DMSO (10 mg/mL,

may require warming)

Storage Store at -20°C

Biological Activity and Mechanism of Action
PHPS1 is a selective inhibitor of Shp2, a non-receptor protein tyrosine phosphatase that plays

a crucial role in cell signaling pathways related to proliferation, differentiation, and survival.

Shp2 is a key component of the Ras/ERK signaling pathway, and its dysregulation has been

implicated in various cancers.

PHPS1 exerts its inhibitory effect by targeting the active site of Shp2 in a reversible and

substrate-competitive manner. This inhibition leads to the suppression of Shp2-dependent

downstream signaling, most notably the phosphorylation of Erk1/2. Interestingly, PHPS1 does

not appear to affect the PI3K/Akt or Stat3 signaling pathways.

Inhibitory Activity
The inhibitory potency of PHPS1 against Shp2 and other related phosphatases is detailed in

the table below.
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Target Kᵢ (μM) IC₅₀ (μM) Reference

Shp2 0.73 2.1

Shp2-R362K 5.8

Shp1 10.7 30

PTP1B 5.8 19

PTP1B-Q 0.47

ECPTP 5.4

MptpA 39

Signaling Pathway
The diagram below illustrates the role of Shp2 in the Ras/ERK signaling pathway and the

inhibitory action of PHPS1. Growth factor binding to a receptor tyrosine kinase (RTK) leads to

the recruitment and activation of Shp2, which in turn activates the Ras/Raf/MEK/ERK cascade,

promoting cell proliferation. PHPS1 blocks this pathway by directly inhibiting Shp2.
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Caption: PHPS1 inhibits the Shp2-mediated Ras/ERK signaling pathway.
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Experimental Protocols
In Vitro Cell Proliferation Assay
This protocol is based on studies investigating the effect of PHPS1 on the proliferation of

various human tumor cell lines.

Objective: To determine the anti-proliferative effect of PHPS1 on cancer cells.

Materials:

Human cancer cell lines (e.g., HT-29, MDA-MB-435, HCT-116, HCT-15, PC-3, NCI-H661,

Caki-1)

Appropriate cell culture medium and supplements

PHPS1 sodium salt

DMSO (for stock solution)

96-well plates

Cell viability reagent (e.g., MTT, WST-1)

Plate reader

Procedure:

Seed cells in 96-well plates at a predetermined density and allow them to adhere overnight.

Prepare a stock solution of PHPS1 in DMSO.

Dilute the PHPS1 stock solution in cell culture medium to achieve the desired final

concentrations (e.g., 30 μM).

Remove the old medium from the cells and replace it with the medium containing different

concentrations of PHPS1. Include a vehicle control (DMSO) and an untreated control.

Incubate the plates for 6 days.
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At the end of the incubation period, add the cell viability reagent to each well according to the

manufacturer's instructions.

Incubate for the recommended time, and then measure the absorbance using a plate reader

at the appropriate wavelength.

Calculate the percentage of cell viability relative to the vehicle control.

Results: PHPS1 has been shown to reduce the cell number of various tumor cell lines, with

effects ranging from no inhibition (Caki-1) to a 74% reduction (HT-29) at a concentration of 30

μM.

Western Blot Analysis of Erk1/2 Phosphorylation
This protocol is designed to assess the effect of PHPS1 on the phosphorylation of Erk1/2 in

response to growth factor stimulation.

Objective: To determine if PHPS1 inhibits the phosphorylation of Erk1/2 in a dose- and time-

dependent manner.

Materials:

Madin-Darby canine kidney (MDCK) cells

Hepatocyte Growth Factor/Scatter Factor (HGF/SF)

PHPS1 sodium salt

Cell lysis buffer

Protein assay kit

SDS-PAGE gels

PVDF membranes

Primary antibodies (anti-phospho-Erk1/2, anti-total-Erk1/2)

HRP-conjugated secondary antibody
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Chemiluminescent substrate

Imaging system

Procedure:

Culture MDCK cells to near confluence.

Pre-treat the cells with various concentrations of PHPS1 (e.g., 5, 10, 20 μM) for different

durations (e.g., 5, 15, 60, 120, 360 minutes).

Stimulate the cells with HGF/SF (e.g., 1 unit/mL).

Lyse the cells and determine the protein concentration of the lysates.

Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

Block the membrane and incubate with the primary antibody against phospho-Erk1/2.

Wash the membrane and incubate with the HRP-conjugated secondary antibody.

Detect the signal using a chemiluminescent substrate and an imaging system.

Strip the membrane and re-probe with an antibody against total Erk1/2 to confirm equal

protein loading.

Results: PHPS1 has been shown to inhibit HGF/SF-induced phosphorylation of Erk1/2 in a

dose-dependent manner over a period of 15 minutes to 6 hours.
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Caption: Workflow for Western blot analysis of Erk1/2 phosphorylation.
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In Vivo Applications
PHPS1 has also demonstrated efficacy in in vivo models. In a study using LDL receptor-

deficient (Ldlr-/-) mice fed a high-cholesterol diet, intraperitoneal administration of PHPS1 (3

mg/kg/day) during the final week of the diet led to a significant reduction in atherosclerotic

plaque size. This atheroprotective effect is attributed to the inhibition of vascular smooth

muscle cell proliferation via the Shp2/ERK pathway.

Conclusion
PHPS1 sodium salt is a valuable research tool for investigating the role of Shp2 in various

cellular processes and disease models. Its selectivity and cell permeability make it a suitable

compound for both in vitro and in vivo studies. This guide provides a foundational

understanding of its properties and applications to aid researchers in their experimental design.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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